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Compound of Interest

Compound Name: 1H-Pyrazole-3-carbaldehyde

Cat. No.: B031687

Essential Safety and Handling Guide for 1H-
Pyrazole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1H-
Pyrazole-3-carbaldehyde (CAS: 3920-50-1). Adherence to these procedures is essential for
ensuring laboratory safety and minimizing risk.

Hazard Identification

1H-Pyrazole-3-carbaldehyde is a solid substance that presents several hazards:
o Causes skin irritation.[1][2]

o Causes serious eye irritation.[1][2]

e May cause respiratory irritation.[1][2]

 |tis a combustible solid, and its combustion may release toxic nitrogen oxide gases.[1][3]

Personal Protective Equipment (PPE)

All personnel must use the following personal protective equipment when handling 1H-
Pyrazole-3-carbaldehyde.
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Equipment Type Specification Rationale

) ) Conforming to EN 166 (EU) or
Chemical safety goggles with

Eye Protection ) ) NIOSH (US) standards to
side-shields. ] S
protect against eye irritation.[4]

Provides a barrier against skin

contact and irritation. Gloves

Hand Protection Nitrile or rubber gloves. )
must be inspected before use.
[11[4]
Necessary when airborne dust
N95 mask or a self-inhalation concentrations are high or if

Respiratory Protection i ) o
filter gas mask. respiratory irritation occurs.[1]

[2]

) Laboratory coat and/or )
Body Protection ) ] ) To prevent skin exposure.[4][5]
impervious clothing.

Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling, storage, and disposal of 1H-
Pyrazole-3-carbaldehyde.

Step 1: Preparation and Handling

o Ventilation: Always handle this chemical within a certified chemical fume hood or in a well-
ventilated area to minimize inhalation exposure.[1][4]

» Don PPE: Before handling, put on all required PPE as specified in the table above.

» Avoid Contact: Take care to avoid direct contact with skin and eyes, and do not breathe in
the dust.[1][2][4]

» Safe Practices: Do not eat, drink, or smoke in the handling area.[2][5] Use non-sparking tools
to prevent ignition.[4]

e Hygiene: After handling, wash your hands and any exposed skin thoroughly.[5]
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Step 2: Storage

Container: Keep the container tightly sealed.[4][5]
Atmosphere: Store under an inert gas, such as nitrogen, to maintain stability.[1]

Temperature: Store in a cool, dry, and well-ventilated place at a temperature of 4°C or below.

[11[5]
Incompatibilities: Isolate from strong oxidants, strong acids, and strong bases.[1]

Security: The storage area should be locked and accessible only to authorized personnel.[2]

[5]

Step 3: Emergency Procedures

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1][5]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.[1][5]

Inhalation: Move the individual to fresh air. If breathing becomes difficult, administer oxygen
and seek medical advice.[1][5]

Spills: Evacuate the area. Wearing full PPE, cover the spill with an inert absorbent material
like sand or diatomite. Collect the material into a suitable, closed container for hazardous
waste disposal.[1]

Step 4: Disposal

Waste Classification: 1H-Pyrazole-3-carbaldehyde and any contaminated materials must
be treated as hazardous waste.[1]

Containerization: Place waste into a suitable, sealed, and clearly labeled container for
disposal.
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o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
service or an approved waste disposal plant. Methods may include incineration or chemical

decomposition.[1][5]

e Environmental Protection: Do not allow the chemical or its waste to enter drains or

waterways, as it may be toxic to aquatic life.[1][4]

Visualized Workflow

The following diagram illustrates the logical flow for safely handling 1H-Pyrazole-3-
carbaldehyde from initial preparation through to final disposal.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.cuikangsynthesis.com/1H-Pyrazole-3-carbaldehydeCAS3920-50-1-p5623536.html
https://www.fishersci.com/store/msds?partNumber=MO07706DE&productDescription=1-METHYL-1H-PYRAZOLE-3-C+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.cuikangsynthesis.com/1H-Pyrazole-3-carbaldehydeCAS3920-50-1-p5623536.html
https://www.chemicalbook.com/msds/1h-pyrazole-4-carboxaldehyde.pdf
https://www.benchchem.com/product/b031687?utm_src=pdf-body
https://www.benchchem.com/product/b031687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Preparation

Verify Fume Hood Operation

l

Don Required PPE
(Goggles, Gloves, Lab Coat)

Proceed to Handling

Handling
y

Weigh/Handle Chemical
in Fume Hood

Spill or
Exposure?

peed

Keep Container Sealed Execute Emergency
When Not in Use Procedures

7 AN
%Storing w Finished
Storagy Post-}-\m‘ndling & Disposal

Store at <= 4°C
Under Inert Gas

' ;

Store Away from
Incompatibles

Decontaminate Work Area

Segregate Waste as Hazardous

l

Dispose of Waste via
Approved Channels

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 1H-Pyrazole-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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